Cas no 2229414-01-9 (3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol
• CAS No: 2229414-01-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5853383
• PubChem ID: 165949126
• Update Time: 2025-05-22

3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol
• EN300-1793227
• 2229414-01-9

• Inchi： 1S/C13H16N2O/c14-8-13(6-9(16)7-13)11-2-1-3-12-10(11)4-5-15-12/h1-5,9,15-16H,6-8,14H2
• InChI Key： PXZYNJSUOOQSEB-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C2=CC=CC3=C2C=CN3)C1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62Ų

Additional information on 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol

Exploring the Potential of 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol (CAS No. 2229414-01-9) in Modern Research

The compound 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol (CAS No. 2229414-01-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This molecule combines a cyclobutane ring with an indole moiety, a combination that is relatively rare in natural products but highly valuable in synthetic chemistry. Researchers are particularly interested in its aminomethyl and hydroxyl functional groups, which offer versatile reactivity for further derivatization.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol?" This reflects the growing demand for efficient and scalable methods to produce this compound. Recent studies have explored microwave-assisted synthesis and catalytic asymmetric reactions as promising approaches. The compound's stereochemistry is also a hot topic, as it can significantly influence its biological activity and interaction with target proteins.

In the context of drug discovery, 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol has been investigated as a potential scaffold for designing novel kinase inhibitors and GPCR modulators. The indole ring system is a well-known pharmacophore found in many FDA-approved drugs, and its incorporation into a cyclobutane framework could lead to improved metabolic stability and bioavailability. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its binding affinity and optimize its structure for specific therapeutic targets.

Another trending topic in the scientific community is the application of AI-driven drug design for compounds like 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol. Machine learning algorithms are being used to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), which can accelerate the drug development process. Researchers are also exploring its potential in neurodegenerative disease research, given the indole ring's prevalence in compounds targeting the central nervous system.

The compound's solubility and crystallinity have also been subjects of recent investigations. These physicochemical properties are critical for formulation development and can influence the compound's performance in in vitro and in vivo studies. Advanced techniques such as X-ray crystallography and thermal analysis have been employed to characterize its solid-state behavior, providing valuable insights for future applications.

As sustainability becomes a priority in chemical research, greener synthetic methods for 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol are being explored. Topics like catalyst recycling, solvent-free reactions, and biocatalysis are frequently searched in relation to this compound. These approaches align with the principles of green chemistry and could make the production process more environmentally friendly and cost-effective.

In summary, 3-(aminomethyl)-3-(1H-indol-4-yl)cyclobutan-1-ol (CAS No. 2229414-01-9) represents a fascinating area of research with broad implications for medicinal chemistry and material science. Its unique structure, combined with the growing interest in AI-assisted drug discovery and sustainable synthesis, positions it as a compound with significant potential for future breakthroughs. Ongoing studies will likely uncover new applications and optimize its properties for specific industrial and pharmaceutical needs.